Cas no 71797-98-3 (2H-1-Benzopyran-2-one, 4-chloro-6-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 4-chloro-6-methoxy-
• CAS No: 71797-98-3
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 545040
• PubChem ID: 11085088
• Update Time: 2025-10-24

2H-1-Benzopyran-2-one, 4-chloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-chloro-6-methoxy-
• 4-chloro-6-methoxychromen-2-one
• 4-chloro-6-methoxycoumarin
• SCHEMBL5461532
• SY309857
• GNYUIFAQVWIXJS-UHFFFAOYSA-N
• 71797-98-3
• 4-chloro-6-methoxy-2h-chromen-2-one
• DTXSID50454675

• Inchi： 1S/C10H7ClO3/c1-13-6-2-3-9-7(4-6)8(11)5-10(12)14-9/h2-5H,1H3
• InChI Key： GNYUIFAQVWIXJS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=O)OC2C=CC(=CC=21)OC

Computed Properties

• Exact Mass: 210.00841
• Monoisotopic Mass: 210.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2H-1-Benzopyran-2-one, 4-chloro-6-methoxy-

Comprehensive Overview of 2H-1-Benzopyran-2-one, 4-chloro-6-methoxy- (CAS No. 71797-98-3)

The compound 2H-1-Benzopyran-2-one, 4-chloro-6-methoxy-, identified by its CAS No. 71797-98-3, is a derivative of the benzopyran family, which is widely studied for its unique chemical properties and potential applications. This molecule features a chloro substitution at the 4-position and a methoxy group at the 6-position, making it a subject of interest in organic synthesis and pharmaceutical research. Its structural characteristics contribute to its reactivity and functional versatility, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for specialty chemicals like 4-chloro-6-methoxy-2H-1-benzopyran-2-one has surged due to their role in developing bioactive compounds and advanced materials. Researchers are particularly intrigued by its potential as a building block for pharmaceutical intermediates, given its compatibility with modern catalytic methods and microwave-assisted synthesis. These methodologies are frequently searched in academic and industrial databases, reflecting the growing emphasis on efficiency and cost-effectiveness in chemical production.

The compound’s spectroscopic properties (e.g., NMR, IR, and UV-Vis) have been extensively documented, aiding in its identification and purity assessment. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure quality control, a topic of high relevance in QA/QC forums and laboratory optimization discussions. Additionally, its stability under various conditions makes it a candidate for long-term storage studies, addressing concerns about chemical degradation in storage environments.

From an environmental perspective, 2H-1-Benzopyran-2-one derivatives are being evaluated for their biodegradability and eco-toxicity, aligning with global initiatives like REACH compliance and green manufacturing. This focus resonates with searches related to sustainable chemical alternatives and regulatory guidelines. Furthermore, its potential applications in agrochemicals and flavor/fragrance industries are being explored, tapping into markets that prioritize natural product analogs.

In summary, CAS No. 71797-98-3 represents a versatile scaffold with multidisciplinary relevance. Its synthesis, characterization, and applications intersect with trending topics such as molecular design, process intensification, and circular economy in chemistry. As research progresses, this compound is poised to play a pivotal role in innovations across life sciences and material engineering.